Cas no 1001629-50-0 (N-(4-Cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxyiminoformamide)

• Product Name: N-(4-Cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxyiminoformamide
• CAS No: 1001629-50-0
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 4558617
• Update Time: 2023-11-22

N-(4-Cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxyiminoformamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxymethanimidamide
• N-(4-cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxyiminoformamide
• N'-(4-cyano-2-methylpyrazol-3-yl)-N-hydroxymethanimidamide
• N-(4-Cyano-1-methyl-1H-pyrazol-5-yl)-N'-hydroxyiminoformamide

• Inchi： 1S/C6H7N5O/c1-11-6(8-4-10-12)5(2-7)3-9-11/h3-4,12H,1H3,(H,8,10)
• InChI Key： AFLULEJPHKXINS-UHFFFAOYSA-N
• SMILES： ON/C=N/C1=C(C#N)C=NN1C

Computed Properties

• Exact Mass: 165.06506g/mol
• Monoisotopic Mass: 165.06506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 165.15g/mol
• XLogP3: -0.7
• Topological Polar Surface Area: 86.2